5-fluoro-4-{[1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine

• IUPAC Name: 5-fluoro-4-[[1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methoxy]-2,6-dimethylpyrimidine
• InChI: InChI=1S/C17H22FN5O2/c1-11-15(18)16(21-12(2)20-11)25-10-13-5-8-23(9-6-13)17-19-7-4-14(22-17)24-3/h4,7,13H,5-6,8-10H2,1-3H3
• InChI Key: SBTGIMCTZZWZRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=NC=CC(=N3)OC)F
• Molecular Formula: C17H22FN5O2
• Molecular Weight: 347.4 g/mol
• CAS No.: 2640892-41-5

Description

5-fluoro-4-{[1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with fluorine (5-position), methoxy-linked piperidin-4-yl (4-position), and methyl groups (2- and 6-positions). Its structure combines a 4-methoxypyrimidin-2-yl moiety attached to a piperidine ring via a methoxy bridge.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Potential Biological Target
5-fluoro-4-{[1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine	Pyrimidine	- 5-Fluoro - 4-Methoxy-linked piperidin-4-yl - 2,6-Dimethyl	Kinases, Enzymes
Ethyl N-phenyl-N-[1-(2-phenylethyl)piperidin-4-yl]carbamate (fentanyl carbamate, Compound 3)	Piperidine	- N-Phenyl carbamate - 2-Phenylethyl side chain	Opioid receptors
N-(2-fluorophenyl)-N-[1-(2-phenylethyl)piperidin-4-yl]prop-2-enamide (ortho-fluoroacryl fentanyl, Compound 4)	Piperidine	- 2-Fluorophenyl acrylamide - 2-Phenylethyl side chain	Opioid receptors
N-(4-fluorophenyl)-N-[1-(2-phenylethyl)piperidin-4-yl]furan-2-carboxamide (para-fluoro furanyl fentanyl, Compound 6)	Piperidine	- 4-Fluorophenyl furancarboxamide - 2-Phenylethyl side chain	Opioid receptors

Key Observations:

Core Heterocycle :

• The target compound employs a pyrimidine core, whereas fentanyl analogs (Compounds 3–6) use a piperidine ring as the central scaffold. Pyrimidines are often associated with nucleotide mimicry and kinase inhibition, while piperidine-based structures are common in neuroactive compounds .

In contrast, fentanyl derivatives prioritize lipophilic groups (e.g., phenylethyl, fluorophenyl) for opioid receptor binding . Fluorine substitution at the 5-position (target compound) versus ortho/para-fluorophenyl groups (Compounds 4, 6) reflects divergent strategies: the former may enhance metabolic stability, while the latter modulates receptor affinity .

Biological Targets :

• The target compound’s pyrimidine-piperidine hybrid suggests kinase or enzyme inhibition (e.g., similar to imatinib’s pyrimidine motif). Fentanyl analogs, however, are designed for μ-opioid receptor agonism, leveraging piperidine’s conformational flexibility for receptor engagement .

Research Findings and Implications

• Synthetic Accessibility : The methoxy bridge in the target compound may complicate synthesis compared to fentanyl analogs, which utilize straightforward carbamate or acrylamide linkages .
• Pharmacokinetics : Fluorine and methyl groups in the target compound likely improve metabolic stability and bioavailability relative to the more labile furan or acrylamide groups in Compounds 4 and 6 .
• Safety Profile : Unlike fentanyl analogs, which carry high overdose risk due to potent opioid activity, the target compound’s mechanism (if kinase-related) may present a different toxicity spectrum, necessitating further study.